Cas no 362529-52-0 (2-bromo-4-(bromomethyl)-1-iodobenzene)

2-bromo-4-(bromomethyl)-1-iodobenzene structure
362529-52-0 structure
Product Name:2-bromo-4-(bromomethyl)-1-iodobenzene
CAS No:362529-52-0
MF:C7H5Br2I
MW:375.82707285881
MDL:MFCD18391670
CID:3950458
PubChem ID:21878967
Update Time:2025-04-22

2-bromo-4-(bromomethyl)-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-bromo-4-(bromomethyl)-1-iodo-
    • 3-Bromo-4-iodobenzyl bromide
    • 2-Bromo-4-(bromomethyl)-1-iodobenzene
    • DS-016359
    • AT26690
    • 3-Bromo-4-iodobenzylbromide
    • MFCD18391670
    • MPA52952
    • 816-663-1
    • AKOS037655245
    • SCHEMBL5892854
    • DIFSVINSKXBNLI-UHFFFAOYSA-N
    • 362529-52-0
    • EN300-2978066
    • PS-10032
    • 2-bromo-4-(bromomethyl)-1-iodobenzene
    • MDL: MFCD18391670
    • Inchi: 1S/C7H5Br2I/c8-4-5-1-2-7(10)6(9)3-5/h1-3H,4H2
    • InChI Key: DIFSVINSKXBNLI-UHFFFAOYSA-N
    • SMILES: C1(I)=CC=C(CBr)C=C1Br

Computed Properties

  • Exact Mass: 375.77822Da
  • Monoisotopic Mass: 373.78027Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

2-bromo-4-(bromomethyl)-1-iodobenzene Pricemore >>

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